kempopeptin A
Overview
Description
Kempopeptin A is a 19-membered cyclodepsipeptide isolated from Floridian marine cyanobacterium Lyngbya sp. It exhibits inhibitory activity towards the enzymes elastase and chymotrypsin. It has a role as a metabolite, a serine protease inhibitor and an EC 3.4.21.1 (chymotrypsin) inhibitor. It is a cyclodepsipeptide and a macrocycle.
Scientific Research Applications
Breast Cancer Research
Kempopeptin C, an analogue of kempopeptin B and related to kempopeptin A, has been studied for its role in inhibiting invasive breast cancer. It selectively targets serine proteases such as trypsin, plasmin, and matriptase, which are significant in cancer progression and metastasis. Kempopeptin C inhibits the cleavage of cellular substrates of matriptase, such as CDCP1 and desmoglein-2, and reduces cell migration in breast cancer cells, indicating its potential as a therapeutic agent in cancer treatment (Al-Awadhi et al., 2017).
Enzyme Inhibition
Kempopeptins A and B, isolated from a marine cyanobacterium, are known for their ability to inhibit enzymes like elastase and chymotrypsin. Kempopeptin A exhibits inhibitory activity against elastase, and kempopeptin B inhibits trypsin, suggesting their use in studying enzyme inhibition and potentially in therapeutic applications targeting these enzymes (Taori et al., 2008).
Peptide Pharmacology
While not directly about kempopeptin A, research into conopeptides, venom peptides from cone snails, highlights the potential of marine-derived peptides like kempopeptins in pharmacology. These peptides target various membrane proteins with high specificity and potency, suggesting that kempopeptins could have similar applications in developing new therapeutics (Lewis et al., 2012).
properties
Product Name |
kempopeptin A |
|---|---|
Molecular Formula |
C50H70N8O13 |
Molecular Weight |
991.1 g/mol |
IUPAC Name |
(2S)-1-acetyl-N-[(2S,3R)-1-[[(2S,5S,8S,11R,12S,15S,18S,21R)-2-benzyl-21-hydroxy-5-[(4-hydroxyphenyl)methyl]-4,11-dimethyl-15-(2-methylpropyl)-3,6,9,13,16,22-hexaoxo-8-propan-2-yl-10-oxa-1,4,7,14,17-pentazabicyclo[16.3.1]docosan-12-yl]amino]-3-hydroxy-1-oxobutan-2-yl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C50H70N8O13/c1-26(2)23-35-43(63)51-34-20-21-39(62)58(48(34)68)38(25-31-13-10-9-11-14-31)49(69)56(8)37(24-32-16-18-33(61)19-17-32)45(65)53-40(27(3)4)50(70)71-29(6)42(47(67)52-35)55-46(66)41(28(5)59)54-44(64)36-15-12-22-57(36)30(7)60/h9-11,13-14,16-19,26-29,34-42,59,61-62H,12,15,20-25H2,1-8H3,(H,51,63)(H,52,67)(H,53,65)(H,54,64)(H,55,66)/t28-,29-,34+,35+,36+,37+,38+,39-,40+,41+,42+/m1/s1 |
InChI Key |
NGRWMTIDCSTQOO-XADDPKOHSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H](C(=O)N[C@H](C(=O)N[C@H]2CC[C@H](N(C2=O)[C@H](C(=O)N([C@H](C(=O)N[C@H](C(=O)O1)C(C)C)CC3=CC=C(C=C3)O)C)CC4=CC=CC=C4)O)CC(C)C)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@@H]5CCCN5C(=O)C |
Canonical SMILES |
CC1C(C(=O)NC(C(=O)NC2CCC(N(C2=O)C(C(=O)N(C(C(=O)NC(C(=O)O1)C(C)C)CC3=CC=C(C=C3)O)C)CC4=CC=CC=C4)O)CC(C)C)NC(=O)C(C(C)O)NC(=O)C5CCCN5C(=O)C |
synonyms |
kempopeptin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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